N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-fluorobenzamide

• IUPAC Name: N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-fluorobenzamide
• InChI: InChI=1S/C19H18FNO3S/c1-13-6-7-17(10-14(13)2)21(18-8-9-25(23,24)12-18)19(22)15-4-3-5-16(20)11-15/h3-11,18H,12H2,1-2H3
• InChI Key: DRIQUEQDHIIYCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C19H18FNO3S
• Molecular Weight: 359.4 g/mol

Description

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-fluorobenzamide is a useful research compound. Its molecular formula is C19H18FNO3S and its molecular weight is 359.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound is involved in studies related to the synthesis and characterization of novel organic frameworks and polymers. For instance, the development of dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks showcases its potential in creating materials with unique luminescence sensing capabilities, especially for detecting benzaldehyde derivatives. These frameworks exhibit selective sensitivity to benzaldehyde-based derivatives, highlighting their application in chemical sensing technologies (Shi et al., 2015).

Materials Science

In materials science, the compound's derivatives have been utilized in the synthesis of high glass transition polyamides, polyimides, and poly(amide-imide)s containing a triphenylamine group. This research contributes to the development of materials with high thermal stability and good solubility in common organic solvents, making them suitable for advanced electronic and photonic applications (Liaw et al., 2002).

Biochemical Applications

Biochemically, analogs of this compound have been studied for their potential in medical imaging and therapy. For example, the synthesis and characterization of tritium-labeled N-((R)-1-((S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethylpiperidin-1-yl)-3-methyl-1-oxobutan-2-yl)-3-sulfamoylbenzamide, a potent C-C chemokine receptor 1 (CCR1) antagonist, indicate its applicability in studying receptor-ligand interactions and developing targeted therapies (Hong et al., 2015).

Environmental and Analytical Chemistry

Research also extends to environmental and analytical chemistry, where derivatives are explored for their antimicrobial properties. Studies on fluorobenzamides containing thiazole and thiazolidine demonstrate promising antimicrobial activity, suggesting their potential in developing new antimicrobial agents (Desai et al., 2013).